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Cat. No.: B15584238 Get Quote

A Potent, Cell-Permeable Caspase-3 Inhibitor

This technical guide provides a comprehensive overview of the synthetic peptide inhibitor Ac-
AAVALLPAVLLALLAP-DEVD-CHO, focusing on its discovery, mechanism of action, and

applications in apoptosis research. The information is tailored for researchers, scientists, and

professionals in the field of drug development.

Discovery and History
The molecule Ac-AAVALLPAVLLALLAP-DEVD-CHO is a rationally designed composite

peptide that combines a cell-permeable sequence with a specific caspase-3 inhibitor.[1][2] Its

development is rooted in the extensive research on apoptosis and the critical role of caspase

enzymes in this process.

The core inhibitory component, Ac-DEVD-CHO, is a well-established synthetic tetrapeptide

inhibitor of caspase-3.[3][4] It is designed to mimic the natural cleavage site of one of caspase-

3's key substrates, PARP (poly (ADP-ribose) polymerase).[3][5] The DEVD (Asp-Glu-Val-Asp)

sequence is recognized by caspase-3, and the C-terminal aldehyde group (CHO) allows for

reversible covalent inhibition of the enzyme's active site cysteine.[5]

The N-terminal peptide, Ac-AAVALLPAVLLALLAP, is a hydrophobic sequence derived from K-

FGF (Kaposi's fibroblast growth factor).[1][2] This sequence functions as a cell-penetrating

peptide (CPP), facilitating the transport of the inhibitor across the cell membrane. The
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development of such chimeric peptides represents a significant advancement, enabling the

study of intracellular caspase activity in living cells without the need for harsh permeabilization

techniques.

Mechanism of Action
Ac-AAVALLPAVLLALLAP-DEVD-CHO inhibits apoptosis by directly targeting and inactivating

caspase-3, a key executioner caspase. The process can be broken down into two main steps:

Cellular Uptake: The hydrophobic AAVALLPAVLLALLAP peptide sequence facilitates the

passive diffusion of the entire molecule across the plasma membrane and into the cytoplasm

of the cell.

Caspase-3 Inhibition: Once inside the cell, the DEVD-CHO moiety targets active caspase-3.

The DEVD sequence binds to the substrate-binding pocket of caspase-3, and the aldehyde

group forms a reversible covalent bond with the catalytic cysteine residue in the enzyme's

active site. This interaction blocks the proteolytic activity of caspase-3, preventing it from

cleaving its downstream substrates and thereby halting the apoptotic cascade.

This targeted inhibition allows for the specific investigation of cellular events downstream of

caspase-3 activation.[3]

Quantitative Data
The inhibitory activity of the DEVD-CHO component is well-characterized. The following table

summarizes key quantitative data for Ac-DEVD-CHO, which is the active inhibitory part of the

composite peptide.
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Parameter Value Enzyme Target(s) Notes

Ki 0.23 nM Caspase-3

Ki (inhibition constant)

indicates the

concentration required

to produce half-

maximum inhibition.[5]

[6]

Ki 1.6 nM Caspase-7

Also shows high

affinity for caspase-7,

another executioner

caspase with a similar

substrate specificity.

[5]

Ki 1.7 µM Caspase-2

Demonstrates

significantly weaker

inhibition of caspase-

2, an initiator caspase.

[6]

In vivo studies using the full cell-permeable peptide have shown effective reduction of caspase-

3 activity and apoptosis in rat cortical neurons at concentrations of 1 to 2.5 µM.[1]

Signaling Pathways and Experimental Workflows
Caspase-3 Activation Pathway

Caspase-3 is a central executioner caspase that can be activated through both the intrinsic

(mitochondrial) and extrinsic (death receptor) apoptotic pathways. The following diagram

illustrates the convergence of these pathways on caspase-3 activation.
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Caption: The apoptotic signaling cascade, highlighting the central role of Caspase-3.
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Experimental Workflow: Caspase-3 Activity Assay

A common application for this inhibitor is as a negative control in caspase-3 activity assays to

confirm the specificity of the measured signal. The following diagram outlines a typical workflow

for a colorimetric caspase-3 assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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